![molecular formula C18H20N2O2 B5756528 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide](/img/structure/B5756528.png)
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide, also known as BZAA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is not fully understood. However, it has been suggested that 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide may exert its biological effects by modulating the activity of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been shown to exhibit anti-cancer and anti-inflammatory effects in vitro. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in inflammation and cancer progression. In addition, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been shown to modulate the expression of certain genes involved in cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in lab experiments is its relatively simple synthesis method. 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one limitation of using 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.
Future Directions
There are several future directions for research on 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide. One area of interest is the development of new 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide derivatives with improved bioavailability and efficacy. Another area of interest is the investigation of the mechanism of action of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in more detail, which may lead to the identification of new therapeutic targets. Finally, the potential applications of 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide in materials science and catalysis warrant further investigation.
Synthesis Methods
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide is synthesized by reacting 2-amino-N-(1-methyl-2-phenylethyl)acetamide with benzaldehyde in the presence of a catalyst. The reaction yields 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide as a yellow crystalline solid with a melting point of 192-194°C.
Scientific Research Applications
2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been investigated for its anti-cancer and anti-inflammatory properties. In materials science, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been used as a building block for the synthesis of new materials with potential applications in electronic devices. In catalysis, 2-[(benzylideneamino)oxy]-N-(1-methyl-2-phenylethyl)acetamide has been studied as a catalyst for various organic reactions.
properties
IUPAC Name |
2-[(E)-benzylideneamino]oxy-N-(1-phenylpropan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-15(12-16-8-4-2-5-9-16)20-18(21)14-22-19-13-17-10-6-3-7-11-17/h2-11,13,15H,12,14H2,1H3,(H,20,21)/b19-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKGKNZNXXKALB-CPNJWEJPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)NC(=O)CON=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(CC1=CC=CC=C1)NC(=O)CO/N=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(E)-benzylideneamino]oxy-N-(1-phenylpropan-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.